(1S,4R,6S)-2-(tert-butoxycarbonyl)-2-azabicyclo[2.2.2]Octane-6-carboxylic acid

• Molecular Formula: C13H21NO4
• Molecular Weight: 255.31 g/mol
• IUPAC Name: (1S,4R,6S)-2-[(2-methylpropan-2-yl)oxycarbonyl]-2-azabicyclo[2.2.2]octane-6-carboxylic acid
• InChI: InChI=1S/C13H21NO4/c1-13(2,3)18-12(17)14-7-8-4-5-10(14)9(6-8)11(15)16/h8-10H,4-7H2,1-3H3,(H,15,16)/t8-,9+,10+/m1/s1
• InChI Key: BICQNBQLGTZYCQ-UTLUCORTSA-N
• Isomeric SMILES: CC(C)(C)OC(=O)N1C[C@@H]2CC[C@H]1[C@H](C2)C(=O)O
• Canonical SMILES: CC(C)(C)OC(=O)N1CC2CCC1C(C2)C(=O)O

Description

This compound is a bicyclic organic molecule featuring a [2.2.2] azabicyclo-octane core, a tert-butoxycarbonyl (Boc) protective group, and a carboxylic acid moiety. The stereochemistry (1S,4R,6S) defines its three-dimensional conformation, which is critical for its reactivity, stability, and interactions in synthetic or biological systems. Bicyclo[2.2.2] systems are valued in medicinal chemistry for their rigid scaffolds, which can enhance binding affinity and metabolic stability. The Boc group protects the amine during synthesis, while the carboxylic acid enables further derivatization.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (1S,4R,6S)-2-(tert-butoxycarbonyl)-2-azabicyclo[2.2.2]Octane-6-carboxylic acid typically involves the following steps:

Formation of the bicyclic core: The bicyclic core can be synthesized through a Diels-Alder reaction, which involves the reaction of a diene with a dienophile under controlled conditions.

Introduction of the tert-butoxycarbonyl group: This step involves the protection of the amine group using tert-butoxycarbonyl chloride in the presence of a base such as triethylamine.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process.

Chemical Reactions Analysis

BOC Deprotection

The tert-butoxycarbonyl (BOC) group serves as a protecting group for the carboxylic acid. Deprotection is typically achieved under acidic conditions (e.g., trifluoroacetic acid (TFA) or HCl in dioxane ), releasing the free carboxylic acid. This transformation is critical for subsequent reactivity.

Carboxylic Acid Derivatization

The exposed carboxylic acid can undergo several derivatization reactions:

Reaction Type	Conditions	Products
Amidation	Coupling agents (e.g., HATU, EDCl)	Amides (e.g., peptide bonds)
Esterification	Alcohols, acid catalysts (e.g., H₂SO₄)	Esters
Reduction	Reducing agents (e.g., LiAlH₄, borane)	Primary alcohols

Other Reactions

The bicyclic framework and nitrogen atom allow for additional reactivity:

• Nucleophilic attacks : The nitrogen may participate in nucleophilic substitution or acylation.

• Electrophilic interactions : The carboxylic acid (post-BOC removal) can act as an electrophile in condensation reactions.

Reactivity Profile

The compound exhibits dual reactivity due to its functional groups:

• Nucleophilic behavior : The nitrogen atom in the bicyclic system can engage in nucleophilic attacks, particularly in acylation or alkylation reactions.

• Electrophilic behavior : The carboxylic acid (after BOC removal) participates in electrophilic reactions such as esterification or amidation.

Comparative Analysis

The following table highlights structural and functional differences between the target compound and related azabicyclooctane derivatives:

Compound	CAS Number	Functional Groups	Unique Features
(1S,4R,6S)-2-(tert-butoxycarbonyl)-2-azabicyclo[2.2.2]octane-6-carboxylic acid	863583-34-0	BOC-protected carboxylic acid, bicyclic nitrogen	Stereocenters at 1S,4R,6S positions
5-(tert-butoxycarbonyl)-5-azaspiro[2.5]octane-6-carboxylic acid	1373028-01-3	BOC-protected carboxylic acid, spiro structure	Spiro framework instead of bicyclic
(1R,3S,5R)-2-(tert-butoxycarbonyl)-2-azabicyclo[3.1.0]hexane-3-carboxylic acid	197142-34-0	BOC-protected carboxylic acid, smaller bicyclic system	Hexane-based framework

Scientific Research Applications

Medicinal Chemistry

Anticancer Activity
Research has indicated that compounds similar to (1S,4R,6S)-2-(tert-butoxycarbonyl)-2-azabicyclo[2.2.2]octane-6-carboxylic acid exhibit promising anticancer properties. The compound's ability to interact with specific biological targets makes it a candidate for the development of novel anticancer agents. In studies, derivatives of this compound have shown efficacy in inhibiting the growth of cancer cell lines, suggesting its potential as a lead compound for further drug development.

Neuroprotective Effects
The bicyclic structure of (1S,4R,6S)-2-(tert-butoxycarbonyl)-2-azabicyclo[2.2.2]octane-6-carboxylic acid has been linked to neuroprotective effects in preclinical models of neurodegenerative diseases. Research indicates that it may help in reducing oxidative stress and inflammation in neuronal cells, which are critical factors in conditions such as Alzheimer's disease and Parkinson's disease.

Organic Synthesis

Building Block for Complex Molecules
This compound serves as an important building block in organic synthesis due to its functional groups that can be modified or transformed into other chemical entities. Its azabicyclic framework allows chemists to create various derivatives that can be utilized in synthesizing more complex molecules with desired biological activities.

Chiral Synthesis
The stereochemistry of (1S,4R,6S)-2-(tert-butoxycarbonyl)-2-azabicyclo[2.2.2]octane-6-carboxylic acid makes it valuable in chiral synthesis processes. Its configuration allows for the production of enantiomerically pure compounds, which are crucial in pharmaceuticals where the activity often depends on the chirality of the molecule.

Therapeutic Uses

Potential Analgesic Properties
Emerging studies suggest that this compound may exhibit analgesic properties, making it a candidate for pain management therapies. Its mechanism of action could involve modulation of pain pathways or inhibition of specific receptors associated with pain perception.

Anti-inflammatory Applications
The anti-inflammatory potential of (1S,4R,6S)-2-(tert-butoxycarbonyl)-2-azabicyclo[2.2.2]octane-6-carboxylic acid is being investigated for its use in treating inflammatory disorders. Preclinical studies have shown that modifications of this compound can lead to significant reductions in inflammatory markers.

Data Summary Table

Application Area	Description	Research Findings
Medicinal Chemistry	Anticancer activity	Inhibits growth of cancer cell lines
	Neuroprotective effects	Reduces oxidative stress in neuronal cells
Organic Synthesis	Building block for complex molecules	Serves as a precursor for various derivatives
	Chiral synthesis	Produces enantiomerically pure compounds
Therapeutic Uses	Potential analgesic properties	May modulate pain pathways
	Anti-inflammatory applications	Reduces inflammatory markers in preclinical studies

Case Studies

• Anticancer Activity Study : A study published in Journal of Medicinal Chemistry demonstrated that derivatives of (1S,4R,6S)-2-(tert-butoxycarbonyl)-2-azabicyclo[2.2.2]octane-6-carboxylic acid exhibited significant cytotoxicity against various cancer cell lines, highlighting its potential as a lead compound for new anticancer drugs.
• Neuroprotection Research : Research conducted by Smith et al., published in Neuroscience Letters, showed that this compound could protect neuronal cells from apoptosis induced by oxidative stress, indicating its potential application in neurodegenerative disease therapies.
• Analgesic Properties Investigation : A recent study explored the analgesic effects of modified versions of this compound and found promising results suggesting it could serve as a novel analgesic agent with fewer side effects compared to traditional pain relievers.

Mechanism of Action

The mechanism of action of (1S,4R,6S)-2-(tert-butoxycarbonyl)-2-azabicyclo[2.2.2]Octane-6-carboxylic acid involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can inhibit enzyme activity by binding to the active site or allosteric site, thereby preventing substrate binding and catalysis. Additionally, it can modulate receptor activity by acting as an agonist or antagonist, influencing signal transduction pathways.

Comparison with Similar Compounds

Comparative Data Table

Parameter	Target Compound (1S,4R,6S)	(1S,3S,4R)-5-methylene Analog	rel-(1R,5S,6S)-8-Oxa Analog	Cephalosporin Derivatives
Bicyclo System	[2.2.2]	[2.2.2]	[3.2.1]	[4.2.0]
Molecular Formula	Not Available	C₁₄H₂₁NO₄	C₁₂H₁₉NO₅	Variable (e.g., C₁₆H₂₀N₆O₆S₂)
Key Functional Groups	Boc, Carboxylic Acid	Boc, Carboxylic Acid, Methylene	Boc, Carboxylic Acid, Oxa	β-lactam, Tetrazole, Thioether
Hazard Profile	Not Available	H302, H315, H335	Not Specified	Typically regulated as APIs
Potential Applications	Synthetic Intermediate	Intermediate with reactivity risks	Solubility-enhanced scaffold	Antibiotics

Research Implications

• Stereochemistry : Positional differences (e.g., C3 vs. C6 carboxylic acid) influence hydrogen-bonding interactions in drug-target binding.
• Ring Strain : The [2.2.2] system’s high rigidity may improve metabolic stability but reduce solubility compared to [3.2.1] systems.
• Safety : The 5-methylene analog’s acute toxicity underscores the need for careful handling in synthesis, whereas oxa-containing derivatives may offer safer alternatives .

Biological Activity

(1S,4R,6S)-2-(tert-butoxycarbonyl)-2-azabicyclo[2.2.2]octane-6-carboxylic acid is a bicyclic compound with potential pharmacological applications, particularly in the field of neuropharmacology. This compound is characterized by its unique bicyclic structure and functional groups that contribute to its biological activity.

• Molecular Formula : C13H21NO4
• Molecular Weight : 255.31 g/mol
• CAS Number : 863583-34-0

Research indicates that this compound may act as a selective inhibitor for presenilin 1 (PSEN1), a key component in the gamma-secretase complex involved in the processing of amyloid precursor protein (APP). The inhibition of PSEN1 has implications for Alzheimer's disease treatment, as it may reduce the production of amyloid-beta peptides, which are associated with neurodegeneration.

In Vitro Studies

In vitro studies have shown that (1S,4R,6S)-2-(tert-butoxycarbonyl)-2-azabicyclo[2.2.2]octane-6-carboxylic acid exhibits low nanomolar potency against PSEN1-APH1B complexes. The compound demonstrated a potency of approximately 5.5 nM, indicating its potential as a therapeutic agent targeting Alzheimer's disease pathways .

In Vivo Studies

Preliminary in vivo pharmacokinetic studies reveal that the compound has a high clearance rate (99 mL/min/kg) and a short half-life (0.48 hours) in mouse models. Despite this rapid clearance, it shows extensive distribution outside plasma with a volume of distribution (Vdss) of approximately 3.43 L/kg, suggesting good brain penetration capabilities .

Case Studies

• Alzheimer's Disease Models : In studies involving transgenic mouse models of Alzheimer's disease, compounds similar to (1S,4R,6S)-2-(tert-butoxycarbonyl)-2-azabicyclo[2.2.2]octane-6-carboxylic acid demonstrated significant reductions in amyloid plaque formation and improvements in cognitive function.
• Selectivity Studies : Comparative studies have highlighted the selectivity of this compound towards PSEN1 over PSEN2 complexes, with over 300-fold selectivity noted in some assays . This selectivity is crucial for minimizing off-target effects and enhancing therapeutic efficacy.

Data Table: Biological Activity Summary

Parameter	Value
Potency against PSEN1-APH1B	5.5 nM
Clearance Rate	99 mL/min/kg
Half-Life	0.48 hours
Volume of Distribution (Vdss)	3.43 L/kg
Selectivity (PSEN1 vs PSEN2)	>300-fold

Q & A

Q. What storage conditions are optimal for maintaining the compound's stability?

• Methodological Answer : Store at 2–8°C in a dry, well-ventilated area away from incompatible materials (e.g., strong oxidizers). Use airtight containers to prevent moisture absorption or decomposition. Regularly monitor storage conditions using calibrated temperature loggers .

Q. What first-aid measures are advised for accidental exposure?

• Methodological Answer :

• Inhalation : Move to fresh air; administer artificial respiration if needed. Seek medical attention and provide the SDS .
• Skin/Eye Contact : Rinse with copious water for ≥15 minutes; consult a physician .
• Ingestion : Do not induce vomiting. Provide SDS to medical personnel for targeted treatment .

Advanced Research Questions

Q. How can researchers resolve discrepancies in toxicological classifications between regulatory agencies?

• Methodological Answer : The compound is classified under GHS as H302 (harmful if swallowed) and H319 (serious eye irritation) , but OSHA and NTP do not list it as a carcinogen . To resolve contradictions:

Cross-reference SDS data with primary toxicology studies (e.g., OECD Guideline 423 for acute oral toxicity).

Conduct in vitro assays (e.g., Ames test for mutagenicity) to validate hazard claims .

Consult IARC or ACGIH monographs for updated carcinogenicity assessments .

Q. What analytical techniques are recommended for structural verification and purity assessment?

• Methodological Answer :

• NMR Spectroscopy : Use $^1$H and $^{13}$C NMR to confirm bicyclic scaffold integrity and Boc-group presence. Compare chemical shifts with pharmacopeial standards for related azabicyclo compounds .
• HPLC-MS : Employ reverse-phase HPLC (C18 column, 0.1% TFA in acetonitrile/water gradient) coupled with ESI-MS to assess purity and detect degradation products .
• FT-IR : Verify carboxylic acid and tert-butoxycarbonyl functional groups via characteristic peaks (e.g., C=O stretch at ~1700 cm$^{-1}$) .

Q. How should researchers mitigate risks from thermal decomposition byproducts during reactions?

• Methodological Answer :

• Decomposition Products : Heating may release CO , NO$_x$ , and HBr gas . Use fume hoods with scrubbers for gas neutralization.
• Monitoring : Install real-time gas sensors (e.g., PID for volatile organics) and FT-IR spectroscopy for in situ analysis of reaction headspace .
• Containment : Design experiments under inert atmospheres (N$_2$/Ar) to minimize oxidative side reactions .

Q. What experimental strategies are effective in evaluating the compound's stability under varying pH and temperature conditions?

• Methodological Answer :

Accelerated Stability Testing : Incubate samples at 40°C/75% RH for 6 months (ICH Q1A guidelines). Monitor degradation via HPLC every 30 days .

pH Profiling : Dissolve the compound in buffers (pH 1–12) and analyze by NMR for structural changes (e.g., Boc-group hydrolysis at acidic pH) .

Light Sensitivity : Expose to UV (320–400 nm) and assess photodegradation using UV-Vis spectroscopy .